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Compound of Interest

Compound Name: Unii-NK7M8T0JI2

Cat. No.: B141737 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and logistical information for the handling and

disposal of Avobenzone (UNII-NK7M8T0JI2), a common oil-soluble UVA filter. Adherence to

these procedures is critical for ensuring laboratory safety and maintaining experimental

integrity.

Personal Protective Equipment (PPE)
When handling Avobenzone powder, appropriate personal protective equipment must be worn

to minimize exposure and ensure personal safety. The recommended PPE is outlined below.

Protection Type Equipment Specification Purpose

Eye Protection Safety glasses or goggles
Protects eyes from dust

particles.

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile)

Prevents skin contact with the

chemical.

Body Protection Laboratory coat or coveralls
Protects skin and clothing from

contamination.

Respiratory Protection
Air-purifying respirator (if dust

is generated)

Prevents inhalation of fine

particles.
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Safe Handling and Storage Protocols
Proper handling and storage are crucial to maintain the stability and purity of Avobenzone while

ensuring a safe laboratory environment.

Handling:

Handle with standard care in accordance with good industrial hygiene and safety practices.

[1]

Avoid the formation and dispersal of dust.[2]

Ensure adequate ventilation, using local exhaust ventilation if necessary, to control airborne

dust.[3]

Avoid contact with eyes, skin, and clothing.[2][3]

Do not eat, drink, or smoke in areas where Avobenzone is handled.[3]

Wash hands thoroughly after handling the substance.[3]

Storage:

Store in a tightly closed container in a dry, well-ventilated area.[1][3]

Keep in a cool environment, with storage temperatures below 40°C.[1]

Protect from light and direct sunlight.[1]

Store away from incompatible materials such as strong oxidizing agents, acids, alkalis, metal

salts, metals, and formaldehyde.[2]

Spill and Disposal Procedures
In the event of a spill or for routine disposal, follow these established protocols to mitigate

environmental contamination and ensure safety.

Spill Containment and Cleanup:
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Isolate the Area: Immediately isolate the spill or leak area and keep unauthorized personnel

away.[2]

Eliminate Ignition Sources: Remove all potential ignition sources from the vicinity.[2]

Contain the Spill: Use sandbags or other inert barriers to contain the spillage.[1]

Clean Up: Carefully sweep or vacuum the spilled material, avoiding the generation of dust.[1]

[2]

Collect Waste: Place the spilled material and any contaminated absorbents into a suitable,

clearly labeled plastic container for disposal.[1]

Disposal Plan:

Dispose of waste by dissolving the material in a combustible solvent and burning it in a

chemical incinerator equipped with an afterburner and scrubber.[2]

Never dispose of Avobenzone in landfill sites or release it into drains, water courses, or the

open ground.[1]

All disposal activities must be in accordance with local, regional, and national regulations.[2]

[3]

Regulatory and Formulation Data
The use of Avobenzone in sunscreen and cosmetic formulations is regulated by various

international bodies. The table below summarizes the maximum permitted use levels.

Regulatory Body Region
Maximum Allowed
Concentration

FDA USA 3%

European Commission EU 5%

ANVISA Brazil 5%

MHLW Japan 10%
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Data sourced from MakingCosmetics.

Experimental Workflow Diagram
The following diagram illustrates the standard workflow for the safe handling of Avobenzone in

a laboratory setting, from receiving to disposal.
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Caption: Workflow for Safe Handling of Avobenzone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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